Cas no 951886-69-4 (Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate
• CAS No: 951886-69-4
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• MDL: MFCD09801930
• CID: 4722146
• Update Time: 2025-05-20

Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(5-CHLORO-2-METHOXYPHENYL)-5-OXOVALERATE
• ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxopentanoate
• 7705c
• Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate

• MDL： MFCD09801930
• Inchi： 1S/C14H17ClO4/c1-3-19-14(17)6-4-5-12(16)11-9-10(15)7-8-13(11)18-2/h7-9H,3-6H2,1-2H3
• InChI Key： UVQDAZQAOCOGPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CCCC(=O)OCC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate

Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate (CAS No. 951886-69-4): A Comprehensive Overview

Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate, identified by its CAS number 951886-69-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both chloro and methoxy substituents on the aromatic ring, combined with the ester functionality, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate molecule belongs to a class of compounds that have been extensively studied for their pharmacological properties. The structural features of this compound suggest that it may exhibit interactions with various biological targets, making it a promising candidate for further investigation in the development of novel therapeutic agents. The< strong>5-oxovalerate moiety, in particular, is known to be a valuable pharmacophore in medicinal chemistry, often contributing to the bioactivity and specificity of small molecules.

In recent years, there has been a growing interest in the development of computational and experimental methods to elucidate the structure-activity relationships (SAR) of such compounds. The< strong>Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate, with its well-defined scaffold, provides an excellent opportunity to explore these relationships. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding modes and affinities of this compound towards various biological targets. These studies have revealed that the< strong>chloro and< strong>methoxy substituents play crucial roles in modulating the bioactivity of the molecule.

The synthesis of< strong>Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate has also been a subject of considerable interest. Researchers have developed efficient synthetic routes that leverage modern organic transformations to construct the desired framework. One particularly noteworthy approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the< strong>chloro and< strong>methoxy substituents onto the aromatic ring. These methods not only provide high yields but also offer excellent regioselectivity, which is crucial for achieving the desired molecular architecture.

The pharmacological potential of< strong>Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate has been explored through both in vitro and in vivo studies. Initial investigations have shown that this compound exhibits promising activity against several disease-related targets. For instance, studies have demonstrated its ability to modulate enzyme activity and interfere with signaling pathways associated with inflammation and cancer. These findings have prompted further research into optimizing its pharmacological profile through structural modifications.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The< strong>Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate, with its intriguing structure and potential bioactivity, exemplifies this collaborative effort. By combining computational modeling with experimental validation, researchers can accelerate the discovery process and identify lead compounds with high therapeutic potential.

In conclusion, Ethyl 5-(5-chloro-2-methoxyphenyl)-5-oxovalerate (CAS No. 951886-69-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising bioactivity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.